Cas no 1780646-39-0 (4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine)

• Product Name: 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine
• CAS No: 1780646-39-0
• MF: C₁₃H₁₉N₃
• MW: 217.310062646866
• MDL: MFCD32702708
• CID: 5667947
• PubChem ID: 105471796
• Update Time: 2025-10-28

4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 4-{4-methyl-5H,6H,7H-cyclopenta[d]pyrimidin-2-yl}piperidine
• EN300-26960440
• 1780646-39-0
• 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine

• MDL： MFCD32702708
• Inchi： 1S/C13H19N3/c1-9-11-3-2-4-12(11)16-13(15-9)10-5-7-14-8-6-10/h10,14H,2-8H2,1H3
• InChI Key： ZUGFBKVFNNRHIX-UHFFFAOYSA-N
• SMILES： N1CCC(C2N=C(C)C3CCCC=3N=2)CC1

Computed Properties

• Exact Mass: 217.157897619g/mol
• Monoisotopic Mass: 217.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 37.8Ų

Additional information on 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine

4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine (CAS No. 1780646-39-0)

The compound 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine, identified by the CAS registry number CAS No. 1780646-39-0, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a piperidine ring fused with a cyclopentadpyrimidine moiety. The presence of the methyl group at position 4 of the cyclopentadpyrimidine ring introduces unique electronic and steric properties, making this compound a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of cyclopentadpyrimidine derivatives in drug discovery, particularly in the development of kinase inhibitors and other bioactive molecules. The piperidine ring in this compound contributes to its flexibility and ability to form hydrogen bonds, which are crucial for molecular interactions in biological systems. Researchers have explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods, to optimize its production efficiency and purity.

The structural uniqueness of 4-{4-methyl-5H,6H,7H-cyclopentadpyrimidin-2-yl}piperidine has led to its investigation in medicinal chemistry. For instance, studies have demonstrated its potential as a template for designing anti-inflammatory agents and antioxidants. The methyl group at position 4 plays a pivotal role in modulating the compound's lipophilicity and bioavailability, which are critical factors in drug design.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its ability to form stable coordination complexes with metal ions has been exploited in the development of new catalysts for organic transformations. Recent advancements in green chemistry have further emphasized the importance of such compounds in creating environmentally friendly chemical processes.

The synthesis of CAS No. 1780646-39-0 involves a multi-step process that typically begins with the preparation of the cyclopentadpyrimidine core. This is followed by functionalization at specific positions to introduce substituents like the methyl group and the piperidine ring. The use of modern analytical techniques such as NMR spectroscopy and mass spectrometry ensures precise characterization of the final product.

Looking ahead, ongoing research is focused on expanding the library of cyclopentadpyrimidine derivatives to explore their full potential in therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the discovery of novel drug candidates based on this scaffold.